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Compound of Interest

Compound Name: 6-Chloro-2-benzoxazolinone

Cat. No.: B025022

An In-depth Technical Guide to 6-Chloro-2-benzoxazolinone

Introduction

6-Chloro-2-benzoxazolinone (CAS No: 19932-84-4) is a heterocyclic organic compound that
serves as a versatile building block in medicinal chemistry and organic synthesis.[1] As a
benzoxazolinone derivative, it features a chloro substituent at the sixth position of its core ring
structure.[2] This compound is recognized for its stability, reactivity, and broad spectrum of
biological activities, which has led to its use as a key intermediate in the development of
pharmaceuticals and agrochemicals.[3] Its applications span from being a precursor in the
synthesis of herbicides, insecticides, and fungicides to being investigated for its potential in
drug development, particularly as an anti-inflammatory and antimicrobial agent.[2][3]

Physical and Chemical Properties

6-Chloro-2-benzoxazolinone presents as a white to light yellow or light orange crystalline
powder.[1][2][3] It is known for its high purity, typically exceeding 98% as determined by gas
chromatography.[2][3]

Quantitative Data Summary
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Property Value Reference
6-chloro-3H-1,3-benzoxazol-2-

IUPAC Name [11[4]
one
6-Chlorobenzoxazolone, 6-

Synonyms [3114]
Chloro-2-hydroxybenzoxazole

CAS Number 19932-84-4 [11[3]

Molecular Formula C7H4CINO:2 [21[3114]

Molecular Weight 169.56 g/mol [2][3]1[4]
White to light yellow/orange

Appearance _ [1][2][3]
crystalline powder

Melting Point 193.0t0 197.0 °C [1112][31[5]

Purity > 98% (GC) [1][3]
InChl=1S/C7H4CINO2/c8-4-1-

InChl 2-5-6(3-4)11-7(10)9-5/h1-3H, [1]14]
(H,9,10)
MATCZHXABVLZIE-

InChlKey [1]

UHFFFAOYSA-N

Spectral Data

Spectral analysis is crucial for the structural confirmation and purity assessment of 6-Chloro-2-

benzoxazolinone.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 3C NMR are used to

confirm the compound's structure.[2][4]

e Infrared (IR) Spectroscopy: IR spectra help in identifying the functional groups present in the

molecule.[2][4]

e Mass Spectrometry (MS): GC-MS analysis confirms the molecular weight of 169.56 g/mol .

[4]
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Chemical Reactivity and Applications

The chemical reactivity of 6-Chloro-2-benzoxazolinone allows for various synthetic
modifications, making it a valuable intermediate. Key reactions include nucleophilic substitution
at the chloro group, condensation reactions with aldehydes or ketones, and cyclization
reactions.[2] These reactions enable the synthesis of a wide array of derivatives with diverse
biological activities.[1]

Its applications are widespread:

Agriculture: It is a precursor for active ingredients in herbicides, pesticides, and fungicides.[2]

[3][6]

o Pharmaceuticals: The scaffold is used in the development of anti-inflammatory, anti-cancer,
and antimicrobial agents.[3] It is also a starting point for creating cholinesterase inhibitors for
potential anti-Alzheimer's agents.[1]

o Organic Chemistry: It serves as a key intermediate for synthesizing more complex organic
molecules.[2]

» Biochemical Research: The compound and its derivatives are utilized in enzyme inhibition
studies.[3]
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6-Chloro-2-benzoxazolinone Inhibition Leads to Increased ACh Levels
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1. Precursor Formation
- 6-Chlorobenzoxazolone
- 25% NaOH (aq)

- Heat to 85°C, 2h

Transfer Precursor Salt

2. Sulfhydrylation
- Add Carbon Disulfide (CSz)

- Microchannel Reactor
- 135°C, 30s, 0.3 MPa

Transfer Reaction Mixture

3. Acidification
- Cool mixture to 10°C
- Add 20% HCI until pH=6
- Stir for 30 min

4. |solation

- Centrifugation
- Drying

Final Product:
2-Mercapto-6-chlorobenzoxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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